1-(2,3-Dimethoxybenzoyl)piperazine hydrochloride
Overview
Description
1-(2,3-Dimethoxybenzoyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C13H19ClN2O3 and its molecular weight is 286.75 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
1-(2,3-Dimethoxybenzoyl)piperazine hydrochloride serves as a crucial intermediate in the synthesis of pharmaceutical compounds, demonstrating its versatility in medicinal chemistry. The compound has been utilized in the development of anti-hypertensive agents such as Doxazosin, highlighting its importance in creating drugs that treat conditions like hypertension and benign prostate hyperplasia (BPH). The synthesis processes often involve improved one-pot methodologies, aiming for higher yields and consistency, which is crucial for pharmaceutical production (C. Ramesh et al., 2006).
Pharmacological Studies
Several studies have focused on the pharmacological potential of compounds derived from 1-(2,3-Dimethoxybenzoyl)piperazine. Research into 3,4-dimethoxybenzoyl-piperazine derivatives, for example, has explored their positive inotropic activity, indicating potential applications in treating heart conditions. These investigations shed light on the compound's utility in discovering new therapeutic agents (M. Xu et al., 1995).
Antibacterial Activity
The antibacterial properties of piperazine derivatives, including those linked to 1-(2,3-Dimethoxybenzoyl)piperazine, have been the subject of extensive research. Studies on new compounds synthesized from this intermediate have shown potential dual antihypertensive and antibacterial activities. Such findings underscore the compound's role in developing new treatments that address both hypertension and bacterial infections (Pavlína Marvanová et al., 2016).
Antimicrobial and Antifungal Activities
Research into 1,4-Disubstituted piperazines, a category that includes compounds derived from 1-(2,3-Dimethoxybenzoyl)piperazine, has highlighted their effectiveness as antimicrobial and antifungal agents. These studies contribute to the ongoing search for new therapeutic options to combat resistant strains of pathogenic bacteria and fungi, emphasizing the compound's significance in the field of infectious disease treatment (S. Shroff et al., 2022).
Mechanism of Action
Target of Action
It is known that piperazine, a core structure in this compound, acts as a gaba receptor agonist .
Mode of Action
Piperazine, a structural component of this compound, binds directly and selectively to muscle membrane gaba receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .
Result of Action
Based on the known effects of piperazine, it can be inferred that the compound may cause hyperpolarization of nerve endings, leading to flaccid paralysis .
Properties
IUPAC Name |
(2,3-dimethoxyphenyl)-piperazin-1-ylmethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3.ClH/c1-17-11-5-3-4-10(12(11)18-2)13(16)15-8-6-14-7-9-15;/h3-5,14H,6-9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSUVLJZEBFRDPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)N2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1221723-48-3 |
Source
|
| Record name | Methanone, (2,3-dimethoxyphenyl)-1-piperazinyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221723-48-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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